1-(4-Methylphenyl)-2,2-bis(trifluoromethyl)aziridine
Description
1-(4-Methylphenyl)-2,2-bis(trifluoromethyl)aziridine is an organic compound that belongs to the aziridine family. Aziridines are three-membered nitrogen-containing heterocycles known for their high reactivity due to ring strain. The presence of trifluoromethyl groups in this compound imparts unique chemical properties, making it a subject of interest in various fields of research.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methylphenyl)-2,2-bis(trifluoromethyl)aziridine typically involves the reaction of 4-methylphenylamine with a trifluoromethylating agent under controlled conditions.
Properties
CAS No. |
64030-45-1 |
|---|---|
Molecular Formula |
C11H9F6N |
Molecular Weight |
269.19 g/mol |
IUPAC Name |
1-(4-methylphenyl)-2,2-bis(trifluoromethyl)aziridine |
InChI |
InChI=1S/C11H9F6N/c1-7-2-4-8(5-3-7)18-6-9(18,10(12,13)14)11(15,16)17/h2-5H,6H2,1H3 |
InChI Key |
CCHFWDLFKRJBDF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC2(C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2,4-Dihydroxyphenyl)methyl]urea](/img/structure/B14486299.png)
![6,6'-[Pentane-1,5-diylbis(oxy)]bis(3-methyl-1-benzofuran)](/img/structure/B14486319.png)
